Cas no 26475-42-3 (4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione)

4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione structure
26475-42-3 structure
Product Name:4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione
CAS No:26475-42-3
MF:C6H14N2O2S
MW:178.252560138702
CID:2838453
PubChem ID:12394929
Update Time:2025-04-21

4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • DTXSID80496164
    • 26475-42-3
    • 4-Amino-3,5-dimethyl-1lambda~6~,4-thiazinane-1,1-dione
    • SCHEMBL9471846
    • Inchi: 1S/C6H14N2O2S/c1-5-3-11(9,10)4-6(2)8(5)7/h5-6H,3-4,7H2,1-2H3
    • InChI Key: CMYRGXODRQTMHT-UHFFFAOYSA-N
    • SMILES: S1(CC(C)N(C(C)C1)N)(=O)=O

Computed Properties

  • Exact Mass: 178.07759887Da
  • Monoisotopic Mass: 178.07759887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 71.8Ų
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